Beryllium chloride, tetrahydrate

• CAS RN: 13466-27-8
• Molecular Formula: BeCl2H8O4
• Molecular Weight: 151.98 g/mol
• IUPAC Name: beryllium;dichloride;tetrahydrate
• InChI: InChI=1S/Be.2ClH.4H2O/h;2*1H;4*1H2/q+2;;;;;;/p-2
• InChI Key: LLWVPTWQKHIONY-UHFFFAOYSA-L
• SMILES: [Be+2].O.O.O.O.[Cl-].[Cl-]
• synonyms: BERYLLIUM CHLORIDE, TETRAHYDRATE

Description

Beryllium chloride, tetrahydrate is a compound that is widely used in scientific research due to its unique properties. This compound is a white crystalline solid that is highly soluble in water and has a molecular weight of 151.48 g/mol. It is commonly used as a catalyst in organic chemistry, as well as in the production of beryllium metal and ceramics. In

Mechanism of Action

Beryllium chloride, tetrahydrate is a Lewis acid that acts as a catalyst in organic chemistry reactions. It works by accepting electron pairs from other molecules, thereby facilitating the reaction. This compound is also used in the production of beryllium oxide, which acts as a neutron reflector in nuclear reactors.
Biochemical and Physiological Effects
This compound is toxic to humans and animals. It can cause lung cancer, chronic beryllium disease, and other respiratory problems. It is important to handle this compound with care and to follow proper safety protocols when working with it.

Advantages and Limitations for Lab Experiments

Beryllium chloride, tetrahydrate is a widely used catalyst in organic chemistry reactions due to its unique properties. It is highly soluble in water, which makes it easy to work with in the laboratory. However, it is also toxic to humans and animals, which requires proper safety protocols to be followed when working with this compound.

Future Directions

There are many potential future directions for research involving beryllium chloride, tetrahydrate. One potential area of research is the development of new catalysts based on this compound. Another potential area of research is the study of the toxic effects of this compound on humans and animals, with the goal of developing safer methods of handling and working with it. Additionally, the use of this compound in the production of beryllium oxide for nuclear reactors and other applications could be further explored and optimized.

Synthesis Methods

Beryllium chloride, tetrahydrate can be synthesized through the reaction of beryllium metal with hydrochloric acid. This reaction produces beryllium chloride, which can then be further reacted with water to produce the tetrahydrate form. The synthesis of this compound is a relatively simple process and can be performed in most chemistry laboratories.

Scientific Research Applications

Beryllium chloride, tetrahydrate is widely used in scientific research due to its unique properties. It is commonly used as a catalyst in organic chemistry reactions, such as the Friedel-Crafts acylation and alkylation reactions. It is also used in the production of beryllium metal and ceramics. This compound is used in the production of beryllium oxide, which is used in the production of nuclear reactors, aerospace components, and electronic devices.